Cas no 61077-69-8 (1-Phenyl-4-(trimethylsilyl)but-3-yn-2-ol)

• Product Name: 1-Phenyl-4-(trimethylsilyl)but-3-yn-2-ol
• CAS No: 61077-69-8
• MF: C₁₃H₁₈OSi
• MW: 218.366924762726
• CID: 492917
• PubChem ID: 15440675
• Update Time: 2025-04-24

1-Phenyl-4-(trimethylsilyl)but-3-yn-2-ol Chemical and Physical Properties

Names and Identifiers

• Benzeneethanol, a-[(trimethylsilyl)ethynyl]-
• 1-phenyl-4-(trimethylsilyl)but-3-yn-2-ol
• 1-Phenyl-4-(trimethylsilyl)-3-butyne-2-ol
• 1-Phenyl-4-(trimethylsilyl)but-3-yn-2-ol

• Inchi： 1S/C13H18OSi/c1-15(2,3)10-9-13(14)11-12-7-5-4-6-8-12/h4-8,13-14H,11H2,1-3H3
• InChI Key： HBSGOYLLGQWALH-UHFFFAOYSA-N
• SMILES： [Si](C#CC(CC1C=CC=CC=1)O)(C)(C)C

Computed Properties

• Exact Mass: 218.112691728g/mol
• Monoisotopic Mass: 218.112691728g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-Phenyl-4-(trimethylsilyl)but-3-yn-2-ol

Introduction to 1-Phenyl-4-(trimethylsilyl)but-3-yn-2-ol (CAS No: 61077-69-8)

1-Phenyl-4-(trimethylsilyl)but-3-yn-2-ol, with the chemical formula C₁₀H₁₃SiO, is a versatile organosilicon compound that has garnered significant attention in the field of synthetic chemistry and pharmaceutical research. This compound, identified by its CAS number 61077-69-8, serves as a crucial intermediate in the synthesis of complex molecules, particularly in the development of novel therapeutic agents. Its unique structural features, including a phenyl group, a terminal alkyne functionality, and a trimethylsilyl (TMS) protecting group, make it a valuable building block for organic transformations.

The trimethylsilyl group in 1-Phenyl-4-(trimethylsilyl)but-3-yn-2-ol plays a pivotal role in its reactivity and utility. The TMS moiety is renowned for its ability to protect hydroxyl groups during various chemical reactions, thereby facilitating selective modifications. This protective effect is particularly useful in multi-step syntheses where orthogonal functionalization is required. The presence of the alkyne functionality at the 3-position further enhances the compound's versatility, allowing for diverse reactions such as cycloadditions, hydrogenations, and cross-coupling processes.

In recent years, the demand for advanced intermediates like 1-Phenyl-4-(trimethylsilyl)but-3-yn-2-ol has surged due to their applications in drug discovery and material science. The pharmaceutical industry has been exploring novel methodologies to streamline the synthesis of bioactive molecules, and compounds with protective groups have become indispensable in this endeavor. The ability to selectively deprotect the TMS group under mild conditions while maintaining the integrity of other functional groups has made this compound a preferred choice for synthetic chemists.

One of the most compelling aspects of 1-Phenyl-4-(trimethylsilyl)but-3-yn-2-ol is its role in constructing complex scaffolds found in natural products and pharmacologically active compounds. The phenyl ring contributes to hydrophobic interactions and can be further functionalized to introduce additional substituents. This flexibility allows chemists to design molecules with specific biological activities by leveraging the inherent properties of this intermediate. For instance, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are critical in treating various diseases.

The terminal alkyne functionality provides an opportunity for further derivatization through Sonogashira coupling, which is widely used to construct carbon-carbon bonds between aryl and vinyl halides or pseudohalides. This reaction is particularly valuable in pharmaceutical synthesis, where it enables the formation of complex cyclic structures. Moreover, the alkyne can be reduced to an alkene using catalytic hydrogenation or converted into other functional groups through metal-catalyzed reactions.

Recent advancements in synthetic methodologies have highlighted the importance of protecting groups in facilitating efficient synthetic routes. The use of 1-Phenyl-4-(trimethylsilyl)but-3-yn-2-ol as a precursor has led to innovative approaches in constructing heterocyclic compounds, which are prevalent in many drug candidates. For example, researchers have utilized this intermediate to synthesize benzothiophene derivatives, which exhibit promising biological activities as antitumor agents. The protective nature of the TMS group ensures that sensitive functionalities remain intact during these transformations.

The utility of 1-(Phenyl)-4-(trimethylsilyl)buta(1E)-3-yne -2ol extends beyond pharmaceutical applications; it also finds relevance in materials science. The ability to incorporate this compound into polymers and coatings allows for tailored material properties such as enhanced thermal stability or improved mechanical strength. Additionally, its role as a precursor for functionalized nanoparticles has been explored, opening new avenues for nanotechnology research.

In conclusion, 1 - Phenyl - 4 - (Trimethylsil y l ) but - 3 - yn - 2 - ol ( CAS No: 61077 - 69 - 8 ) represents a cornerstone intermediate in modern synthetic chemistry. Its unique structural attributes and reactivity make it indispensable for constructing complex molecules across various disciplines. As research continues to evolve, the applications of this compound are expected to expand further, driving innovation in drug discovery and material science alike.